Cas no 56-12-2 (γ-Aminobutyric acid)

γ-Aminobutyric acid (GABA) is a non-proteinogenic amino acid that serves as the primary inhibitory neurotransmitter in the central nervous system. It plays a critical role in regulating neuronal excitability and maintaining the balance between excitation and inhibition in neural circuits. GABA is widely used in research and pharmaceutical applications due to its ability to modulate synaptic transmission and support neurological function. Its high purity and stability make it suitable for biochemical studies, drug development, and dietary supplements targeting stress and sleep regulation. As a key metabolite in the GABAergic system, it is essential for investigating neurophysiological processes and developing therapeutic interventions for neurological disorders.
γ-Aminobutyric acid structure
γ-Aminobutyric acid structure
Product Name:γ-Aminobutyric acid
CAS No:56-12-2
MF:C4H9NO2
MW:103.119761228561
MDL:MFCD00008226
CID:33614
PubChem ID:119
Update Time:2025-10-06

γ-Aminobutyric acid Chemical and Physical Properties

Names and Identifiers

    • 4-Aminobutyric acid
    • 4-AMINOBUTANOIC ACID
    • 4-AMINO-N-BUTYRIC ACID
    • ALPHA-AMINOBUTANOIC ACID
    • AMINOBUTYRIC-4 ACID
    • AMINOBUTYRIC ACID, 4-
    • AURORA KA-1053
    • DL-GAMMA-AMINO-N-BUTYRIC ACID
    • GABA
    • GAMMA-AMINOBUTYRIC ACID
    • GAMMA-AMINO-N-BUTYRIC ACID
    • H-4-AMINOBUTYRIC ACID
    • H-ABU(4)-OH
    • H-ABU(GAMMA)-OH
    • H-GABA-OH
    • H-GAMMA-ABU-OH
    • NH2-(CH2)3-COOH
    • PIPERIDIC ACID
    • PIPERIDINIC ACID
    • RARECHEM EM WB 0019
    • AMINOBUTYRIC ACID, gamma-(GABA)(P)
    • AMINOBUTYRIC ACID, gamma-(GABA)(RG)
    • γ-Aminobutyric acid
    • Gamma Aminobutyric Acid (GABA)
    • γ-AMinobutanoic acid
    • 3-Carboxypropylamine
    • γ－aminobutyric acid (GABA)
    • Aminalon
    • Gammalon
    • Gaballon
    • Mielogen
    • butanoic acid, 4-amino-
    • Mielomade
    • Gammalone
    • Gamarex
    • Gammasol
    • Gammar
    • Reanal
    • Immu-G
    • gamma-Aminobutanoic acid
    • Butyric acid, 4-amino-
    • Gammagee
    • Gamastan
    • Gamulin
    • 4-aminobutyrate
    • omega-Aminobutyric acid
    • .gamma.-Aminobutyric acid
    • gamma-Aminobuttersaeure
    • 4-aminobutanoate
    • 4-amino-butanoic acid
    • gamma-Amino butyric a
    • 4-Aminobutyric acid、GABA
    • γ-aminobutyric acid
    • 4Abu
    • MLSMR
    • GAMMA-AMINO-BUTANOIC ACID
    • SMR000058285
    • MLS000028505
    • 4,5-Dimethoxy-2-nitroaniline
    • MDL： MFCD00008226
    • Inchi： 1S/C4H9NO2/c5-3-1-2-4(6)7/h1-3,5H2,(H,6,7)
    • InChI Key： BTCSSZJGUNDROE-UHFFFAOYSA-N
    • SMILES： NCCCC(=O)O
    • BRN： 906818

Computed Properties

  • Exact Mass: 103.06300
  • Monoisotopic Mass: 103.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 62.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -3.2
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Color/Form: Flake or needle crystals
  • Density: 1.2300 (estimate)
  • Melting Point: 195 °C (dec.) (lit.)
  • Boiling Point: 248°C at 760 mmHg
  • Flash Point: 103.8ºC
  • Refractive Index: 1.4650 (estimate)
  • Solubility: H2O: 1 M at 20 °C, clear, colorless
  • Water Partition Coefficient: dissolution
  • PSA: 63.32000
  • LogP: 0.51020
  • Solubility: Very soluble in water, slightly soluble in hot ethanol, insoluble in cold ethanol, ether and benzene
  • Merck: 430
  • FEMA: 4288 | 4-AMINOBUTYRIC ACID
  • pka: 4.031(at 25℃)

γ-Aminobutyric acid Security Information

γ-Aminobutyric acid Customs Data

  • HS CODE：29224995
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

γ-Aminobutyric acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
8003020100
4-Aminobutyric acid
 56-12-2 for synthesis
100G
 251.82 2021-05-12
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
8003029025
4-Aminobutyric acid
 56-12-2 for synthesis
25KG
 19317.54 2021-05-12
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
43811-50MG
γ-Aminobutyric acid
 56-12-2
50mg
 ¥1936.15 2024-12-25
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
Y0001404
γ-Aminobutyric acid
 56-12-2 European Pharmacopoeia (EP) Reference Standard
￥2654.27 2022-02-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
1020023-50MG
γ-Aminobutyric acid
 56-12-2
50mg
 ¥3651.53 2025-01-16
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
PHL83415-100MG
γ-Aminobutyric acid
 56-12-2
100mg
 ¥2903.4 2023-09-09
ChemScence
CS-W020704-500g
γ-Aminobutyric acid
 56-12-2 >98.0%
500g
 $47.0 2022-04-27
ChemScence
CS-W020704-1000g
γ-Aminobutyric acid
 56-12-2 >98.0%
1000g
 $89.0 2021-09-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R017992-100g
γ-Aminobutyric acid
 56-12-2 99%
100g
 ￥61 2023-07-11
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R017992-25g
γ-Aminobutyric acid
 56-12-2 99%
25g
 ￥47 2023-07-11

γ-Aminobutyric acid Production Method

γ-Aminobutyric acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:56-12-2)4-Aminobutyric acid
Order Number:sfd6951
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:56-12-2)4-Aminobutyric acid
Order Number:LE6430;LE2468874;LE18668
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:49
Price ($):discuss personally
Email:18501500038@163.com

γ-Aminobutyric acid Spectrogram

GC-MS
GC-MS
13C NMR Bruker Water
13C NMR
1H NMR Varian Water
1H NMR

γ-Aminobutyric acid Related Literature

Related Categories

56-12-2 (γ-Aminobutyric acid) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:56-12-2)4-Aminobutyric acid
sfd6951
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:56-12-2)4-Aminobutyric acid
LE6430;LE2468874;LE18668
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email